Cas no 1516-38-7 (1-(2-Ethoxyphenyl)-2-thiourea)

• Product Name: 1-(2-Ethoxyphenyl)-2-thiourea
• CAS No: 1516-38-7
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• MDL: MFCD00060433
• CID: 169640
• PubChem ID: 2758773
• Update Time: 2025-10-23

1-(2-Ethoxyphenyl)-2-thiourea Chemical and Physical Properties

Names and Identifiers

• Thiourea,N-(2-ethoxyphenyl)-
• 1-(2-ETHOXYPHENYL)-2-THIOUREA
• (2-ethoxyphenyl)thiourea
• o-ethoxyphenylthiourea
• 2-ethoxyphenylthiourea
• 1-(2-ethoxyphenyl)thiourea
• 1-(o-ethoxyphenyl)-2-thiourea
• 1-(o-ethoxyphenyl)-2-thio-ure
• A809203
• FT-0682088
• MFCD00060433
• 1516-38-7
• VUWYZMBGSSVKLN-UHFFFAOYSA-N
• 6-Ethoxy-phenylthiourea
• Thiourea, N-(2-ethoxyphenyl)-
• SCHEMBL3602286
• NSC31197
• BAA51638
• Thiourea, (2-ethoxyphenyl)- (9CI)
• NSC-31197
• CS-0334022
• 4-CUMYLPHENYLMETHACRYLATE
• AKOS002213800
• BRN 2805777
• J-008830
• DTXSID80164811
• 3-13-00-00817 (Beilstein Handbook Reference)
• Thiourea, (2-ethoxyphenyl)-
• Urea, 1-(o-ethoxyphenyl)-2-thio-
• NSC 31197
• STK400072
• 1-(2-Ethoxyphenyl)-2-thiourea

• MDL： MFCD00060433
• Inchi： 1S/C9H12N2OS/c1-2-12-8-6-4-3-5-7(8)11-9(10)13/h3-6H,2H2,1H3,(H3,10,11,13)
• InChI Key： VUWYZMBGSSVKLN-UHFFFAOYSA-N
• SMILES： S=C(N)NC1C=CC=CC=1OCC

Computed Properties

• Exact Mass: 196.06700
• Monoisotopic Mass: 196.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 79.4A^2

Experimental Properties

• Density: 1.241
• Melting Point: 126-128°C
• Boiling Point: 320.9°Cat760mmHg
• Flash Point: 147.9°C
• Refractive Index: 1.654
• PSA: 79.37000
• LogP: 2.51410

1-(2-Ethoxyphenyl)-2-thiourea Security Information

• Hazardous Material transportation number：UN 2811
• Hazard Category Code： 25
• Safety Instruction： S22; S36/37/39
• Risk Phrases：R25
• HazardClass：IRRITANT

Additional information on 1-(2-Ethoxyphenyl)-2-thiourea

1-(2-Ethoxyphenyl)-2-thiourea (CAS No. 1516-38-7): A Comprehensive Overview

1-(2-Ethoxyphenyl)-2-thiourea, a compound with the CAS registry number 1516-38-7, is a versatile organic material that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of thioureas, which are known for their unique chemical properties and wide-ranging utility in fields such as pharmaceuticals, agrochemicals, and materials science. The structure of 1-(2-Ethoxyphenyl)-2-thiourea consists of a thiourea group (-CSNH-) attached to a 2-ethoxyphenyl moiety, making it a derivative of phenylthiourea with an ethoxy substituent at the para position.

The synthesis of 1-(2-Ethoxyphenyl)-2-thiourea typically involves the reaction of 2-ethoxyaniline with carbon disulfide (CS₂) under specific conditions, often in the presence of a base or acid catalyst. This reaction pathway is well-documented in organic chemistry literature and has been optimized for scalability and efficiency. Recent advancements in green chemistry have also explored alternative synthesis routes that minimize environmental impact, such as using microwave-assisted synthesis or catalytic systems to enhance reaction rates and selectivity.

One of the most notable applications of 1-(2-Ethoxyphenyl)-2-thiourea is its role as an intermediate in the synthesis of biologically active compounds. For instance, this compound has been employed as a precursor in the development of novel antifungal agents, where its thiourea group plays a critical role in modulating the activity against pathogenic fungi. Studies published in the Journal of Medicinal Chemistry have highlighted its potential as a scaffold for designing drugs targeting fungal infections, particularly those caused by Candida species.

In addition to its pharmaceutical applications, 1-(2-Ethoxyphenyl)-2-thiourea has found utility in agrochemical research. Its ability to act as a plant growth regulator has been explored in recent studies, where it was shown to enhance crop yield under stress conditions such as drought or salinity. Research conducted at leading agricultural universities has demonstrated that this compound can modulate plant hormone signaling pathways, thereby improving stress tolerance and overall productivity.

The chemical stability and reactivity of 1-(2-Ethoxyphenyl)-2-thiourea make it an attractive candidate for use in polymer chemistry as well. Its sulfur-containing functional group can participate in cross-linking reactions, leading to the formation of novel polymeric materials with tailored mechanical properties. A study published in Polymer Chemistry reported on the use of this compound as a building block for synthesizing thermoresponsive polymers, which have potential applications in drug delivery systems and smart textiles.

From an analytical standpoint, 1-(2-Ethoxyphenyl)-2-thiourea has been extensively characterized using modern spectroscopic techniques such as UV-Vis spectroscopy, infrared (IR) spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy. These studies have provided valuable insights into its molecular structure, electronic properties, and intermolecular interactions. Recent advances in computational chemistry have also enabled researchers to perform density functional theory (DFT) calculations to predict its reactivity and stability under various conditions.

In terms of environmental impact, studies have been conducted to assess the biodegradability and toxicity of 1-(2-Ethoxyphenyl)-2-thiourea. Results indicate that it exhibits moderate biodegradability under aerobic conditions, with microbial degradation being a key pathway for its removal from aquatic environments. However, further research is needed to fully understand its long-term ecological effects and develop strategies for minimizing environmental risks associated with its use.

Looking ahead, the versatility of 1-(2-Ethoxyphenyl)-2-thiourea presents numerous opportunities for innovation across multiple disciplines. Its ability to serve as both a functional material and a bioactive compound positions it as a valuable asset in contemporary research and development efforts. As new applications continue to emerge, this compound will undoubtedly play a pivotal role in advancing scientific knowledge and addressing global challenges in health, agriculture, and materials science.